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Get Quote

A correctly prepared stock solution is crucial for experimental reproducibility. GSK-J1 has a molecular

weight of 389.45 g/mol and is soluble in DMSO [1] [2].

Key Preparation Data

Parameter Specification

Molecular Weight 389.45 g/mol [1] [3]

Recommended Stock

Concentration

10 mM to 100 mM [1] [3]

Solubility in DMSO ~50-78 mg/mL (approx. 128-200 mM) [1] [3]

Stability Store at -20°C (short-term) or -80°C (long-term); avoid repeated
freeze-thaw cycles [1]

Step-by-Step Protocol

Calculation: Determine the mass of GSK-J1 needed for your desired stock concentration. For
example, to prepare 1 mL of a 50 mM stock solution: Mass (mg) = 50 mM × 1 mL × 389.45 g/mol =

19.47 mg.
Weighing: Accurately weigh the calculated amount of GSK-J1 powder.

Dissolution: Transfer the powder to a sterile vial. Add the required volume of fresh, high-quality,
anhydrous DMSO to achieve the final concentration. Using dry DMSO is critical as moisture can
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reduce solubility and compound stability [3].

Mixing: Vortex or sonicate the mixture briefly until the powder is completely dissolved, resulting in a
clear solution.

Aliquoting: Dispense the stock solution into small, single-use aliquots to minimize freeze-thaw
cycles.

Storage: Store aliquots at -20°C for up to one year or -80°C for up to two years [1].

In Vitro Experimental Application

When treating cells, the final concentration of DMSO in the culture medium should typically not exceed 0.1-

0.5% to avoid cytotoxicity.

Cell Culture Treatment Workflow

Prepare DMSO Stock Solution

Dilute in Culture Medium

Apply to Cells

Assay Readout

Click to download full resolution via product page

Key In Vitro Application Data
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Parameter Typical Values & Considerations

Working
Concentration

Low nanomolar to low micromolar range (e.g., 0.1 μM to 10 μM) [4] [5]

Cytotoxicity 100 μM GSK-J1 showed significant cytotoxicity; 0.1-10 μM are common non-
cytotoxic working concentrations [4]

Pre-incubation Often pre-incubated with cells for 30 minutes to 4 hours before adding other
stimulants (e.g., LPS) [1] [4]

Treatment Duration 1 to 48 hours, depending on the biological process studied [1] [4] [5]

Example Protocol from Literature

A study on mastitis provides a specific example of in vitro use:

Cell Type: Mouse mammary epithelial cells (MECs) [4].
Cytotoxicity Assay: Cell Counting Kit-8 (CCK-8) assay determined that concentrations of 0.1, 1, and

10 μM were suitable for subsequent experiments [4].
Treatment: Cells were treated with GSK-J1 at these concentrations during LPS exposure [4].

Outcome: GSK-J1 treatment led to a significant reduction in the mRNA expression of
proinflammatory cytokines Tnfa, Il1b, and Il6 [4].

In Vivo Experimental Application

For in vivo studies, GSK-J1 must be dissolved in a biocompatible solvent system suitable for administration

to animals.

In Vivo Administration Pathway

Select Formulation Administer to Animal Model Induce Disease/Model Evaluate Therapeutic Effect

Click to download full resolution via product page

Commonly Used In Vivo Formulations
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Formulation Composition Preparation Notes

Suspension
A

5% DMSO + 40% PEG300 + 5% Tween-80 +
50% saline [1]

Add compounds in order; vortex after
each step.

Suspension
B

5% DMSO + Corn oil [3] Mix evenly to obtain a clear solution.

Suspension
C

0.5-1% Carboxymethyl cellulose (CMC-Na) in
water [3]

Suspend powder directly in CMC-Na
solution.

Example Protocol from Literature

A study investigating LPS-induced mastitis in mice detailed the following in vivo protocol:

Formulation: The specific formulation used was not detailed, but GSK-J1 was administered

intraperitoneally [4].
Disease Model: Mastitis was induced in mouse mammary glands by injection of Lipopolysaccharide

(LPS) [4].
Treatment: The JMJD3 inhibitor GSK-J1 was applied to treat LPS-induced mastitis in mice [4].

Outcome: GSK-J1 treatment significantly alleviated the severity of inflammation, decreased
inflammatory cell infiltration, and reduced the levels of proinflammatory cytokines in the mammary

gland [4].

Critical Considerations for Experimental Design

GSK-J1 vs. GSK-J4: GSK-J1 is the active compound but has limited cell permeability. GSK-J4 is a
cell-permeable prodrug (ethyl ester derivative) that is converted to GSK-J1 inside cells. For

experiments requiring robust cellular uptake, GSK-J4 is often the preferred choice [5] [6].
Controlled Substance: Note that GSK-J1 is a controlled substance and may not be available for

sale in all territories [1].
Solvent Control: Always include a vehicle control group (e.g., DMSO at the same final concentration

as your treatment groups) to account for any effects of the solvent itself.
Biomarker Analysis: To confirm target engagement, measure global levels of H3K27me3 by

Western blot after treatment, as successful JMJD3 inhibition should increase this repressive histone
mark [4] [3].
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I hope these detailed application notes assist in your research planning. Would you like me to elaborate

further on the differences between GSK-J1 and GSK-J4, or explore specific experimental models in more

depth?

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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